Cas no 80022-91-9 (3-chloro-2-cyanobenzene-1-sulfonamide)

• Product Name: 3-chloro-2-cyanobenzene-1-sulfonamide
• CAS No: 80022-91-9
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• MDL: MFCD16780027
• CID: 4969662
• PubChem ID: 20505208
• Update Time: 2025-07-19

3-chloro-2-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-cyanobenzenesulfonamide
• GS0453
• 3-CHLORO-2-CYANOBENZENE-1-SULFONAMIDE
• 3-chloro-2-cyanobenzene-1-sulfonamide

• MDL： MFCD16780027
• Inchi： 1S/C7H5ClN2O2S/c8-6-2-1-3-7(5(6)4-9)13(10,11)12/h1-3H,(H2,10,11,12)
• InChI Key： SLVIFRAJHNNOMS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 0.8
• Topological Polar Surface Area: 92.3

Additional information on 3-chloro-2-cyanobenzene-1-sulfonamide

Professional Introduction to 3-chloro-2-cyanobenzene-1-sulfonamide (CAS No. 80022-91-9)

3-chloro-2-cyanobenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With the CAS number 80022-91-9, this compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, comprising a chloro group, a cyano group, and a sulfonamide moiety, make it a versatile building block for developing novel therapeutic agents.

The< strong>3-chloro-2-cyanobenzene-1-sulfonamide molecule exhibits distinct chemical properties that are highly valuable in medicinal chemistry. The presence of the chloro group allows for further functionalization via nucleophilic substitution reactions, while the cyano group can participate in condensation reactions to form heterocyclic structures. Additionally, the sulfonamide group enhances the compound's solubility in polar solvents, making it more amenable to formulation into drug products.

In recent years, there has been a surge in research focusing on sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can act as inhibitors of enzymes and receptors involved in various disease pathways. For instance, derivatives of< strong>3-chloro-2-cyanobenzene-1-sulfonamide have shown promise in targeting bacterial infections by inhibiting bacterial dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria.

The< strong>CAS No. 80022-91-9 identifier ensures unambiguous recognition and classification of this compound within scientific literature and regulatory databases. This standardized nomenclature is critical for ensuring consistency in research communications and industrial applications. Researchers often rely on such identifiers to cross-reference data from different studies, facilitating the integration of findings across various disciplines.

Recent advancements in computational chemistry have enabled more efficient virtual screening of< strong>3-chloro-2-cyanobenzene-1-sulfonamide-based compounds for drug discovery. Machine learning algorithms can predict the binding affinity of these derivatives to target proteins with high accuracy, expediting the identification of lead compounds for further optimization. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods.

The synthesis of< strong>3-chloro-2-cyanobenzene-1-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include chlorination of 2-cyanobenzenesulfonyl chloride followed by nucleophilic substitution with ammonia or ammonium salts. These processes are often optimized using catalytic systems to enhance yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

In clinical development, derivatives of< strong>3-chloro-2-cyanobenzene-1-sulfonamide are being explored for their potential applications in treating inflammatory and autoimmune diseases. Preliminary studies suggest that certain sulfonamide analogs can modulate immune responses by inhibiting key signaling pathways involved in inflammation. Such findings hold promise for developing novel therapeutics that offer alternatives to existing treatments with limited efficacy or significant side effects.

The role of< strong>CAS No. 80022-91-9-indexed compounds in academic research cannot be overstated. They serve as essential tools for training graduate students and postdoctoral researchers in synthetic organic chemistry and pharmacology. By studying these compounds, young scientists gain hands-on experience with complex reaction mechanisms and develop skills that are transferable to other areas of chemical research.

The environmental impact of< strong>3-chloro-2-cyanobenzene-1-sulfonamide must also be considered during its production and application. Efforts are underway to develop greener synthetic methodologies that minimize waste generation and reduce reliance on hazardous reagents. Such sustainable practices not only align with regulatory requirements but also contribute to the overall safety and efficiency of pharmaceutical manufacturing processes.

In conclusion, 3-chloro-2-cyanobenzene-1-sulfonamide (CAS No. 80022-91-9) represents a cornerstone compound in modern drug discovery and chemical research. Its unique structural attributes and versatile reactivity make it an indispensable intermediate for synthesizing biologically active molecules with therapeutic potential. As research continues to uncover new applications for this compound, its significance in advancing pharmaceutical science is set to grow even further.